C-(2-Trifluoromethyl-2H-pyrazol-3-yl)-methylamine

• IUPAC Name: [2-(trifluoromethyl)pyrazol-3-yl]methanamine
• InChI: InChI=1S/C5H6F3N3/c6-5(7,8)11-4(3-9)1-2-10-11/h1-2H,3,9H2
• InChI Key: QRGLCNKALVZOQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1)C(F)(F)F)CN
• Molecular Formula: C5H6F3N3
• Molecular Weight: 165.12 g/mol
• CAS RN: 2416146-09-1

Description

“(2-Trifluoromethyl-2H-pyrazol-3-yl)-methanol” is a chemical compound with the CAS Number: 2641915-75-3. It has a molecular weight of 166.1 and its molecular formula is C5H5F3N2O. It appears as a colorless liquid.

Mechanism of Action

Target of Action

Pyrazoline derivatives, which include this compound, are known to interact with a variety of biological targets . These targets often play crucial roles in various biological processes, contributing to the compound’s broad-spectrum biological activities .

Mode of Action

It is known that pyrazoline derivatives can interact with their targets in a variety of ways, leading to changes in the target’s function . This interaction often involves the formation of bonds between the compound and its target, altering the target’s structure and function .

Biochemical Pathways

It is known that pyrazoline derivatives can affect a variety of biochemical pathways . These effects can lead to downstream changes in cellular processes, contributing to the compound’s biological activity .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and efficacy

Result of Action

It is known that pyrazoline derivatives can have a variety of effects at the molecular and cellular level . These effects can contribute to the compound’s biological activity and potential therapeutic applications .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of [2-(Trifluoromethyl)pyrazol-3-yl]methanamine. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its targets

Advantages and Limitations for Lab Experiments

The advantages of using C-(2-Trifluoromethyl-2H-pyrazol-3-yl)-methylamine in lab experiments include its high purity, availability, and unique properties. However, the limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are various future directions for the study of C-(2-Trifluoromethyl-2H-pyrazol-3-yl)-methylamine. One potential direction is the development of novel anticonvulsant drugs based on its selective inhibition of GABA uptake. Another direction is the development of new herbicides based on its herbicidal activity. Additionally, the fluorescent properties of this compound could be further explored for the development of fluorescent probes for biological imaging. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of C-(2-Trifluoromethyl-2H-pyrazol-3-yl)-methylamine can be achieved through several methods, including the reaction of 2,2,2-trifluoroacetophenone with hydrazine hydrate, followed by reaction with formaldehyde and sodium hydroxide. Another method involves the reaction of 2,2,2-trifluoroacetophenone with hydrazine hydrate and ethyl formate, followed by reaction with formaldehyde and sodium hydroxide. Both methods have been reported to yield high purity this compound.

Scientific Research Applications

C-(2-Trifluoromethyl-2H-pyrazol-3-yl)-methylamine has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticonvulsant, anti-inflammatory, and analgesic properties in animal models. This compound has also been studied for its potential as a selective inhibitor of GABA uptake, which could lead to the development of novel anticonvulsant drugs.
In addition, this compound has been explored for its potential applications in agrochemicals. It has been reported to exhibit herbicidal activity against various weed species, making it a potential candidate for the development of new herbicides.
Moreover, this compound has been studied for its potential applications in materials science. It has been reported to exhibit fluorescent properties, making it a potential candidate for the development of fluorescent probes for biological imaging.